![molecular formula C21H28N2O7S B296366 2-{[(3,4-dimethoxyphenyl)sulfonyl]-2,5-dimethoxyanilino}-N-propylacetamide](/img/structure/B296366.png)
2-{[(3,4-dimethoxyphenyl)sulfonyl]-2,5-dimethoxyanilino}-N-propylacetamide
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Overview
Description
2-{[(3,4-dimethoxyphenyl)sulfonyl]-2,5-dimethoxyanilino}-N-propylacetamide, also known as DASPA, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. DASPA belongs to the family of sulfonylurea compounds and has been found to exhibit a range of biochemical and physiological effects. In
Mechanism of Action
2-{[(3,4-dimethoxyphenyl)sulfonyl]-2,5-dimethoxyanilino}-N-propylacetamide acts as a potent and selective blocker of the KATP channel in the brain. The KATP channel is a heteromultimeric protein complex that consists of inwardly rectifying potassium channel subunits (Kir6.x) and sulfonylurea receptor subunits (SURx). This compound binds to the SURx subunit of the KATP channel, thereby preventing the channel from opening in response to changes in cellular metabolism. This leads to an increase in neuronal excitability and neurotransmitter release, which can have both beneficial and detrimental effects depending on the specific context.
Biochemical and Physiological Effects
This compound has been found to have a range of biochemical and physiological effects. In addition to its role as a KATP channel blocker, it has been shown to increase the release of neurotransmitters such as dopamine and acetylcholine in the brain. It has also been found to modulate the activity of ion channels such as the NMDA receptor and the L-type calcium channel, which are involved in synaptic plasticity and learning and memory processes.
Advantages and Limitations for Lab Experiments
One advantage of using 2-{[(3,4-dimethoxyphenyl)sulfonyl]-2,5-dimethoxyanilino}-N-propylacetamide in lab experiments is its selectivity for the KATP channel in the brain. This allows for precise manipulation of neuronal excitability and neurotransmitter release, which can be useful in investigating the underlying mechanisms of various neurological disorders. However, one limitation of using this compound is its potential for off-target effects on other ion channels and receptors. This can complicate data interpretation and requires careful experimental design and analysis.
Future Directions
There are several future directions for research on 2-{[(3,4-dimethoxyphenyl)sulfonyl]-2,5-dimethoxyanilino}-N-propylacetamide. One area of interest is its potential applications in the treatment of neurological disorders such as epilepsy and Parkinson's disease. Another area of interest is its role in synaptic plasticity and learning and memory processes. Further research is needed to fully understand the mechanisms underlying these effects and to develop more selective and potent compounds for use in scientific research. Additionally, the development of new imaging techniques and technologies may allow for more precise and targeted manipulation of neuronal activity using compounds such as this compound.
Synthesis Methods
The synthesis of 2-{[(3,4-dimethoxyphenyl)sulfonyl]-2,5-dimethoxyanilino}-N-propylacetamide involves a multistep process that begins with the reaction of 3,4-dimethoxybenzaldehyde and 2,5-dimethoxyaniline in the presence of potassium carbonate. The resulting product is then reacted with propylamine to form the final compound, this compound. The purity of the compound is typically confirmed through HPLC analysis.
Scientific Research Applications
2-{[(3,4-dimethoxyphenyl)sulfonyl]-2,5-dimethoxyanilino}-N-propylacetamide has been found to have potential applications in scientific research, particularly in the field of neuroscience. It has been shown to act as a potent and selective blocker of the ATP-sensitive potassium channel (KATP) in the brain, which plays a critical role in regulating neuronal excitability. This makes this compound a valuable tool for investigating the role of KATP channels in various neurological disorders, such as epilepsy, Parkinson's disease, and stroke.
Properties
Molecular Formula |
C21H28N2O7S |
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Molecular Weight |
452.5 g/mol |
IUPAC Name |
2-(N-(3,4-dimethoxyphenyl)sulfonyl-2,5-dimethoxyanilino)-N-propylacetamide |
InChI |
InChI=1S/C21H28N2O7S/c1-6-11-22-21(24)14-23(17-12-15(27-2)7-9-18(17)28-3)31(25,26)16-8-10-19(29-4)20(13-16)30-5/h7-10,12-13H,6,11,14H2,1-5H3,(H,22,24) |
InChI Key |
DNORBSUUHZSVAM-UHFFFAOYSA-N |
SMILES |
CCCNC(=O)CN(C1=C(C=CC(=C1)OC)OC)S(=O)(=O)C2=CC(=C(C=C2)OC)OC |
Canonical SMILES |
CCCNC(=O)CN(C1=C(C=CC(=C1)OC)OC)S(=O)(=O)C2=CC(=C(C=C2)OC)OC |
Origin of Product |
United States |
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